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Compound of Interest

Compound Name: Crofelemer

Cat. No.: B129747 Get Quote

For Immediate Implementation: This document provides essential guidance on the selection,

use, and disposal of Personal Protective Equipment (PPE) for laboratory personnel handling

Crofelemer. Adherence to these protocols is critical to ensure a safe research environment

and minimize exposure risk.

Crofelemer is a botanical drug substance for which the toxicological properties have not been

fully investigated.[1] Although classified as non-hazardous and non-toxic, it is considered

harmful if swallowed.[1] Therefore, a cautious approach to handling, incorporating robust

engineering controls and appropriate PPE, is mandatory.

I. Required Personal Protective Equipment
The following table summarizes the minimum PPE requirements for handling Crofelemer
powder. These requirements are based on a comprehensive risk assessment and are designed

to provide adequate protection during routine laboratory operations.
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PPE Category Minimum Requirement Specifications

Eye and Face Protection
Safety glasses with side

shields

Must be worn at all times in the

laboratory.

Chemical splash goggles
Required when there is a

potential for splashing.[1]

Skin Protection Disposable nitrile gloves
Must be worn when handling

Crofelemer.

Lab coat
To be worn over personal

clothing.[1]

Respiratory Protection
NIOSH/MSHA approved

respirator

Required when handling

outside of a ventilated

enclosure.[1]

II. Procedural Guidance for PPE Usage
A systematic approach to the donning, doffing, and disposal of PPE is crucial to prevent cross-

contamination and ensure the safety of all laboratory personnel.

A. Donning and Doffing Procedures:

The following workflow outlines the correct sequence for putting on and taking off PPE to

minimize the risk of exposure.

Donning Sequence (Clean Area)

Doffing Sequence (At Exit of Work Area)

1. Lab Coat 2. Respirator 3. Eye Protection 4. Gloves

1. Gloves 2. Lab Coat 3. Eye Protection 4. Respirator
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Figure 1: PPE Donning and Doffing Workflow

B. Disposal of Contaminated PPE:

Proper disposal of used PPE is a critical step in preventing the spread of contamination.

PPE Item Disposal Protocol

Gloves
Dispose of as hazardous waste immediately

after use.

Lab Coat

If disposable, discard as hazardous waste. If

reusable, launder according to facility

procedures for contaminated clothing.

Eye Protection

If reusable, decontaminate according to

manufacturer's instructions. If disposable,

discard as hazardous waste.

Respirator

Dispose of cartridges/filters as hazardous

waste. Clean and disinfect reusable facepieces

according to manufacturer's instructions.

All disposable PPE and other contaminated materials should be placed in a designated,

labeled, and sealed hazardous waste container.

III. Engineering Controls and Emergency
Procedures
A. Engineering Controls:

Primary containment through engineering controls is the most effective way to minimize

exposure.
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Control Measure Description

Ventilation

Use adequate general or local exhaust

ventilation to control airborne concentrations. A

chemical fume hood is recommended for

handling powdered Crofelemer.

Enclosure

For larger quantities or procedures with a high

potential for aerosolization, a glove box or other

process enclosure should be utilized.

B. Emergency Procedures:

In the event of an exposure, immediate action is necessary.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.

Skin Contact

Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing

and shoes.

Inhalation
Remove from exposure and move to fresh air

immediately.

Ingestion

Do NOT induce vomiting. If conscious and alert,

rinse mouth and drink 2-4 cupfuls of milk or

water.

For any exposure, seek medical attention and report the incident to your supervisor.

IV. Spill Management
In the event of a Crofelemer spill, the following steps should be taken:
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Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.

Don Appropriate PPE: Before attempting to clean the spill, don the full PPE as outlined in

this guide.

Contain and Clean the Spill:

For powdered spills, carefully sweep up the material to avoid creating dust.

Place the spilled material and all cleanup materials into a suitable, labeled container for

hazardous waste disposal.

Decontaminate the Area: Clean the spill area with an appropriate cleaning agent.

Dispose of Contaminated Materials: All materials used for cleanup, including PPE, must be

disposed of as hazardous waste.

By adhering to these safety protocols, researchers can confidently handle Crofelemer while

minimizing potential health risks and ensuring a safe and productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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